Cas no 1805349-11-4 (2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile
• CAS No: 1805349-11-4
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4915152
• Update Time: 2025-06-07

2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-7-4(1-2-12)6(8(10)11)5(14)3-13-7/h3,8,14H,1H2
• InChI Key： ACMQWWBUAOZMIE-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

Professional Introduction to 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805349-11-4)

2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805349-11-4, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromine atom, a difluoromethyl group, and a hydroxyl group on a pyridine ring, make it a versatile building block for further chemical modifications.

The compound's structure is particularly intriguing due to the combination of these functional groups. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery to introduce new molecular entities. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry. Additionally, the hydroxypyridine moiety can serve as a hydrogen bond acceptor, improving the solubility and bioavailability of derived compounds.

In recent years, there has been growing interest in the development of novel pyridine-based compounds for their potential therapeutic applications. Pyridines are heterocyclic aromatic compounds that are integral to many pharmacophores found in approved drugs. Among these, 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile has shown promise in various preclinical studies. Its ability to serve as a precursor for more complex molecules has made it a focal point for research in medicinal chemistry.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The structural features of 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile make it an excellent scaffold for designing kinase inhibitors. For instance, the presence of the bromine atom allows for the introduction of aryl groups that can interact with the ATP-binding pocket of kinases, while the hydroxyl group can form hydrogen bonds with key residues in the enzyme's active site.

Recent studies have also explored the use of this compound in developing antiviral agents. The unique electronic properties of the pyridine ring and its substituents can be leveraged to design molecules that disrupt viral replication cycles. Specifically, derivatives of 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile have been investigated for their potential to inhibit viral proteases and polymerases. These findings highlight the compound's versatility and its potential as a starting point for antiviral drug development.

The agrochemical industry has also recognized the significance of this compound. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and environmental stability. 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile can be transformed into various agrochemicals that target specific pests or weeds while minimizing harm to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that prioritize environmental safety.

The synthesis of 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, are often employed to achieve the desired product with minimal side reactions. The efficiency of these synthetic routes is crucial for industrial-scale production, where cost-effectiveness and reproducibility are paramount.

In conclusion, 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805349-11-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and other areas of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and antiviral agents. As research continues to uncover new applications for this compound, its importance in drug discovery and industrial chemistry is likely to grow further.